Cas no 2791-99-3 (Androst-4-en-17-one,3-hydroxy-, (3a)-)
2791-99-3 structure
Product Name:Androst-4-en-17-one,3-hydroxy-, (3a)-
CAS No:2791-99-3
MF:C19H28O2
MW:288.424426078796
CID:273061
Update Time:2025-04-19
Androst-4-en-17-one,3-hydroxy-, (3a)- Chemical and Physical Properties
Names and Identifiers
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- Androst-4-en-17-one,3-hydroxy-, (3a)-
- (8R,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
- 3α-Hydroxy-4-androstenone
- 3-Hydroxyandrost-4-en-17-one
- androst-4-en-17-one, 3-hydroxy-
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- Inchi: 1S/C19H28O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h11,13-16,20H,3-10H2,1-2H3/t13?,14-,15-,16-,18-,19-/m0/s1
- InChI Key: VMYTXBKVYDESSJ-HQEMIIEJSA-N
- SMILES: O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(C=C3CC[C@H]12)O
Computed Properties
- Exact Mass: 288.20904
Experimental Properties
- PSA: 37.3
Androst-4-en-17-one,3-hydroxy-, (3a)- Related Literature
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1. Amino-steroids. Part 7. The synthesis of 3α-amino-2β-hydroxy- and 2β-amino-3α-hydroxy-androst-5-en-17-oneMalcolm M. Campbell,Raymond C. Craig,James Redpath,David S. Savage,Thomas Sleigh J. Chem. Soc. Perkin Trans. 1 1979 3042
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2. Aromatization of some steroidal enediolsDerek Baldwin,James R. Hanson,Ann M. Holtom J. Chem. Soc. Perkin Trans. 1 1973 1704
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3. A nuclear magnetic resonance study of the conversion of 4β-acetoxy-3β-hydroxy-Δ5-steroids into 3β,6β-diacetoxy-Δ4-steroidsJames R. Hanson,Paul B. Reese J. Chem. Soc. Perkin Trans. 1 1985 331
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4. A nuclear magnetic resonance study of the conversion of 4β-acetoxy-3β-hydroxy-Δ5-steroids into 3β,6β-diacetoxy-Δ4-steroidsJames R. Hanson,Paul B. Reese J. Chem. Soc. Perkin Trans. 1 1985 331
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5. 969. Modified steroid hormones. Part XXIX. Some 17α-chloroethynyl-17β-hydroxy-derivativesC. Burgess,D. Burn,J. W. Ducker,B. Ellis,P. Feather,A. K. Hiscock,A. P. Leftwick,J. S. Mills,V. Petrow J. Chem. Soc. 1962 4995
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